Cas no 111197-30-9 (8H-Azeto[1,2-a][1,2,3]triazolo[5,1-c]pyrazin-8-one,1,5,6,9,9a,9b-hexahydro-9a-methyl-,trans-(9CI))

• Product Name: 8H-Azeto[1,2-a][1,2,3]triazolo[5,1-c]pyrazin-8-one,1,5,6,9,9a,9b-hexahydro-9a-methyl-,trans-(9CI)
• CAS No: 111197-30-9
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 129162
• PubChem ID: 45099789
• Update Time: 2025-04-18

8H-Azeto[1,2-a][1,2,3]triazolo[5,1-c]pyrazin-8-one,1,5,6,9,9a,9b-hexahydro-9a-methyl-,trans-(9CI) Chemical and Physical Properties

Names and Identifiers

• 8H-Azeto[1,2-a][1,2,3]triazolo[5,1-c]pyrazin-8-one,1,5,6,9,9a,9b-hexahydro-9a-methyl-,trans-(9CI)
• (9AR,9BR)-9A-METHYL-1,5,6,9,9A,9B-HEXAHYDRO-8H-AZETO[1,2-A][1,2,3]TRIAZOLO[5,1-C]PYRAZIN-8-ONE
• (9aS,9bS)-9a-Methyl-1,5,6,9,9a,9b-hexahydro-8H-azeto[1,2-a][1,2,3 ]triazolo[5,1-c]pyrazin-8-one
• (9aS,9bS)-9a-Methyl-1,5,6,9,9a,9b-hexahydro-8H-azeto[1,2-a][1,2,3]triazolo[5,1-c]pyrazin-8-one
• trans-9a-Methyl-5,6,9,9a-tetrahydro-1H-azeto[1,2-a][1,2,3]triazolo[5,1-c]pyrazin-8(9bH)-one
• 111197-30-9

• Inchi： 1S/C8H12N4O/c1-8-4-7(13)11(8)2-3-12-6(8)5-9-10-12/h6H,2-5H2,1H3/t6-,8-/m0/s1
• InChI Key： RHDWTIGCJFUDOC-XPUUQOCRSA-N
• SMILES： O=C1C[C@@]2(C)[C@@H]3CN=NN3CCN21

Computed Properties

• Exact Mass: 180.10126
• Monoisotopic Mass: 180.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 48.27